Cas no 2680733-65-5 (tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate)

• Product Name: tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate
• CAS No: 2680733-65-5
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5623281
• PubChem ID: 165937797
• Update Time: 2025-05-24

tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[(4-bromophenyl)methyl]cyclopropyl}carbamate
• EN300-28294793
• 2680733-65-5
• tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate

• Inchi： 1S/C15H20BrNO2/c1-14(2,3)19-13(18)17-15(8-9-15)10-11-4-6-12(16)7-5-11/h4-7H,8-10H2,1-3H3,(H,17,18)
• InChI Key： FSPAZBKFYCVXDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate

Comprehensive Overview of tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate (CAS No. 2680733-65-5)

The compound tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate (CAS No. 2680733-65-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and 4-bromophenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for carbamate-based compounds like tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate has surged due to their versatility in medicinal chemistry. The tert-butyl group provides steric protection, enhancing the stability of the molecule under various conditions. This attribute is crucial for developing prodrugs and enzyme inhibitors, which are hot topics in the pharmaceutical industry. Additionally, the bromophenyl moiety offers opportunities for further functionalization via cross-coupling reactions, a technique widely used in modern synthetic chemistry.

The synthesis of CAS No. 2680733-65-5 typically involves multi-step organic reactions, including cyclopropanation and carbamate formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of research and development. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its structure and purity, addressing the growing need for quality control in chemical synthesis.

From an SEO perspective, users frequently search for terms like "tert-butyl carbamate synthesis", "4-bromophenyl derivatives", and "cyclopropyl carbamate applications". These keywords reflect the compound's relevance in current scientific discourse. Moreover, the rise of AI-driven drug discovery has increased interest in such intermediates, as they are often used in high-throughput screening and molecular docking studies. This aligns with the broader trend of leveraging computational tools to accelerate research.

Environmental and safety considerations are also critical when working with tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate. While it is not classified as hazardous, proper handling and disposal protocols must be followed to minimize risks. This aligns with the global push for green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and industry leaders.

In conclusion, tert-butyl N-{1-(4-bromophenyl)methylcyclopropyl}carbamate (CAS No. 2680733-65-5) is a compound of significant scientific and industrial interest. Its structural complexity and functional diversity make it a cornerstone in modern synthetic chemistry, particularly in the development of novel therapeutics. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug discovery and material science.